1-Bromo-2-(cyclohexanesulfonyl)benzene

• IUPAC Name: 1-bromo-2-cyclohexylsulfonylbenzene
• InChI: InChI=1S/C12H15BrO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• InChI Key: IWSGDIBOLMNHFL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)C2=CC=CC=C2Br
• Molecular Formula: C12H15BrO2S
• DSSTOX Substance ID: DTXSID90742765
• Molecular Weight: 303.22 g/mol
• CAS RN: 1355247-43-6

Description

1-Bromo-2-(cyclohexanesulfonyl)benzene is a chemical compound with the molecular formula C12H15BrO2S. It contains a total of 32 bonds, including 17 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, and 1 sulfone.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-(cyclohexanesulfonyl)benzene is characterized by a benzene ring substituted with a bromine atom and a cyclohexanesulfonyl group. The molecule contains a total of 32 bonds, including 17 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, and 1 sulfone.

Scientific Research Applications

Synthesis and Reactivity

Compounds similar to 1-Bromo-2-(cyclohexanesulfonyl)benzene, such as 3-bromo-2-(tert-butylsulfonyl)-1-propene, have been used as multi-coupling reagents in organic synthesis. These compounds react with various electrophiles (aldehydes, ketones, nitriles, and alkynes) in the presence of zinc metal to yield unsaturated sulfones, which can further react with soft or hard nucleophiles (e.g., alkyl-, vinyl-, aryllithium compounds, a nitroparaffin, or dimethylmalonate) to produce highly functionalized sulfones. These sulfones can be readily transformed into enones or dienones, illustrating the versatility of these reagents in synthetic chemistry (Auvray, Knochel, & Normant, 1985).

Mechanism of Action

Target of Action

Bromobenzene derivatives are known to interact with various biological targets, depending on the specific functional groups attached to the benzene ring .

Mode of Action

The mode of action of 1-Bromo-2-(cyclohexanesulfonyl)benzene is likely to involve electrophilic aromatic substitution . This is a common reaction for bromobenzene derivatives, where the bromine atom acts as an electrophile, forming a sigma-bond with the benzene ring and generating a positively charged intermediate . The exact interaction with its targets would depend on the specific biochemical context.

Biochemical Pathways

Bromobenzene derivatives can participate in various reactions, including free radical bromination and nucleophilic substitution . These reactions can influence a range of biochemical pathways, depending on the specific targets of the compound.

Result of Action

Bromobenzene derivatives can have a range of effects, depending on their specific targets and the biochemical pathways they influence .

Action Environment

The action, efficacy, and stability of 1-Bromo-2-(cyclohexanesulfonyl)benzene can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other compounds, and the specific characteristics of the target cells or tissues .